Cas no 2378747-38-5 (4-Ethynyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole)
2378747-38-5 structure
Product Name:4-Ethynyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole
CAS No:2378747-38-5
MF:C10H12N2O
MW:176.215082168579
CID:6840072
PubChem ID:146178039
Update Time:2025-03-21
4-Ethynyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Ethynyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole
- CS-0529298
- DB-381154
- SCHEMBL21470492
- 2378747-38-5
-
- Inchi: 1S/C10H12N2O/c1-2-9-7-11-12(8-9)10-5-3-4-6-13-10/h1,7-8,10H,3-6H2
- InChI Key: JILMNSXDUUWMDZ-UHFFFAOYSA-N
- SMILES: O1CCCCC1N1C=C(C#C)C=N1
Computed Properties
- Exact Mass: 176.094963011Da
- Monoisotopic Mass: 176.094963011Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 27.1Ų
4-Ethynyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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